N~1~-{4-[(4-methylbenzyl)oxy]benzyl}-1H-tetrazole-1,5-diamine

• Molecular Formula: C16H18N6O
• Molecular Weight: 310.35 g/mol
• IUPAC Name: 1-N-[[4-[(4-methylphenyl)methoxy]phenyl]methyl]tetrazole-1,5-diamine
• InChI: InChI=1S/C16H18N6O/c1-12-2-4-14(5-3-12)11-23-15-8-6-13(7-9-15)10-18-22-16(17)19-20-21-22/h2-9,18H,10-11H2,1H3,(H2,17,19,21)
• InChI Key: UVCIQCLNRIAEBX-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)COC2=CC=C(C=C2)CNN3C(=NN=N3)N

Description

N~1~-{4-[(4-methylbenzyl)oxy]benzyl}-1H-tetrazole-1,5-diamine, commonly known as MTA, is a small molecule that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. MTA is a tetrazole-based compound that possesses a unique chemical structure and exhibits promising pharmacological properties.

Mechanism of Action

MTA exerts its pharmacological effects through the inhibition of various enzymes and proteins. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. MTA also inhibits the activity of protein kinase C (PKC), which is involved in various cellular processes such as cell proliferation and differentiation. Furthermore, MTA has been shown to inhibit the activity of caspases, which are involved in the process of programmed cell death or apoptosis.
Biochemical and Physiological Effects:
MTA has been shown to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. MTA has also been shown to inhibit the growth of various fungal and bacterial strains. Moreover, MTA has been shown to possess neuroprotective properties and has been investigated for its potential use in the treatment of neurodegenerative diseases. Additionally, MTA has been shown to possess anti-inflammatory properties and has been investigated for its use in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

MTA possesses several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and exert its pharmacological effects. Moreover, MTA is stable and can be easily synthesized in the laboratory. However, MTA also possesses certain limitations for lab experiments. It is a highly reactive compound that requires careful handling and storage. Furthermore, the synthesis of MTA is a complex process that requires skilled personnel and specialized equipment.

Future Directions

MTA possesses significant potential for the development of novel drugs with improved efficacy and reduced side effects. Future research should focus on the identification of new targets for MTA and the development of more potent analogs of MTA. Moreover, the pharmacokinetic and pharmacodynamic properties of MTA should be further investigated to optimize its therapeutic potential. Additionally, the use of MTA in combination with other drugs should be investigated to enhance its therapeutic efficacy. Furthermore, the potential use of MTA in the treatment of various inflammatory diseases should be further explored.
Conclusion:
MTA is a tetrazole-based compound that possesses unique chemical properties and exhibits promising pharmacological activities. It has been extensively studied for its potential therapeutic applications in the treatment of various diseases. The synthesis method of MTA is a complex process that requires careful attention to detail and precise control of reaction conditions. MTA exerts its pharmacological effects through the inhibition of various enzymes and proteins. It possesses several advantages for lab experiments, but also possesses certain limitations. Future research should focus on the identification of new targets for MTA and the development of more potent analogs of MTA.

Synthesis Methods

MTA can be synthesized using a multi-step reaction process. The synthesis involves the reaction of 4-methylbenzyl alcohol with paraformaldehyde to form 4-methylbenzylidene methanol. The resulting compound is then reacted with 4-chlorobenzyl chloride to form 4-[(4-methylbenzyl)oxy]benzyl chloride. The final step involves the reaction of 4-[(4-methylbenzyl)oxy]benzyl chloride with sodium azide and ammonium chloride to form MTA. The synthesis method of MTA is a complex process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

MTA has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, antifungal, and antimicrobial activities. MTA has also been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Moreover, MTA has been shown to possess anti-inflammatory properties and has been investigated for its use in the treatment of various inflammatory diseases. The unique chemical structure of MTA makes it a promising candidate for the development of novel drugs with improved efficacy and reduced side effects.